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Compound of Interest

Compound Name: TNT-b10

Cat. No.: B15575308 Get Quote

For Immediate Implementation: Essential Safety and Handling Guidelines for 2,4,6-

trinitrotoluene (TNT)

This document provides critical safety and logistical information for all laboratory personnel,

including researchers, scientists, and drug development professionals, who handle 2,4,6-

trinitrotoluene (TNT). Adherence to these procedures is mandatory to ensure a safe laboratory

environment and minimize exposure risks.

Immediate Safety Actions and Personal Protective
Equipment (PPE)
Exposure to TNT can lead to significant health risks, including skin irritation, anemia, and

abnormal liver function. Therefore, stringent adherence to PPE protocols is required at all times

when handling this compound. The following table summarizes the required personal protective

equipment and established exposure limits.
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Parameter Guideline Source

Occupational Exposure Limits

OSHA PEL (Permissible

Exposure Limit)
1.5 mg/m³ (8-hour TWA) [1][2]

NIOSH REL (Recommended

Exposure Limit)
0.5 mg/m³ (10-hour TWA) [2][3]

ACGIH TLV (Threshold Limit

Value)
0.1 mg/m³ (8-hour TWA) [3][4]

NIOSH IDLH (Immediately

Dangerous to Life or Health)
500 mg/m³ [3][5]

Hand Protection

Recommended Glove Types Viton or Butyl Rubber

Respiratory Protection

Up to 5 mg/m³
Any supplied-air respirator

(APF = 10)
[5][6]

Up to 12.5 mg/m³

Any supplied-air respirator

operated in a continuous-flow

mode (APF = 25)

[5][6]

Up to 25 mg/m³

Any self-contained breathing

apparatus with a full facepiece

(APF = 50)

[5][6]

Up to 500 mg/m³

Any supplied-air respirator with

a full facepiece operated in a

pressure-demand or other

positive-pressure mode (APF =

2000)

[5][6]

Emergency or unknown

concentrations

Any self-contained breathing

apparatus with a full facepiece

and is operated in a pressure-

[5][6]
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demand or other positive-

pressure mode (APF = 10,000)

Eye Protection
Chemical safety goggles or a

face shield

Skin and Body Protection
Flame-proof coveralls and

conductive boots

Operational Plan: Donning and Doffing of Personal
Protective Equipment
The correct sequence of putting on (donning) and taking off (doffing) PPE is crucial to prevent

contamination. The following workflow must be followed:

Donning PPE Doffing PPE

Change into flame-proof coveralls and conductive boots Put on inner gloves (e.g., nitrile) Put on respiratory protection Put on chemical safety goggles or face shield Put on outer gloves (Viton or Butyl rubber) Handle TNT Remove outer gloves Remove flame-proof coveralls and boots Remove chemical safety goggles or face shield Remove respiratory protection Remove inner gloves EndStart

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://dnacih.com/niosh/nioshdbs/npg/NPGD0641.HTM
https://www.cdc.gov/niosh/npg/npgd0641.html
https://www.benchchem.com/product/b15575308#personal-protective-equipment-for-handling-tnt-b10
https://www.benchchem.com/product/b15575308#personal-protective-equipment-for-handling-tnt-b10
https://www.benchchem.com/product/b15575308#personal-protective-equipment-for-handling-tnt-b10
https://www.benchchem.com/product/b15575308#personal-protective-equipment-for-handling-tnt-b10
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15575308?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

